Cas no 10271-91-7 (2-(1,2-thiazol-3-yl)acetic acid)

2-(1,2-thiazol-3-yl)acetic acid structure
10271-91-7 structure
Product Name:2-(1,2-thiazol-3-yl)acetic acid
CAS No:10271-91-7
MF:C5H5NO2S
MW:143.163699865341
CID:118494
PubChem ID:19979750
Update Time:2025-04-18

2-(1,2-thiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazoleaceticacid
    • 2-(1,2-thiazol-3-yl)acetic acid
    • 2-(Isothiazol-3-yl)acetic acid
    • 3-Carboxymethyl-isothiazol
    • isothiazol-3-yl-acetic acid
    • Isothiazol-3-ylessigsaeure
    • Isothiazolyl-(3)-essigsaeure
    • (1,2-Thiazol-3-yl)acetic acid
    • 10271-91-7
    • Z1198313566
    • AKOS006309280
    • EN300-1137819
    • SCHEMBL9784194
    • 3-Isothiazoleacetic acid
    • DTXSID00601632
    • Inchi: 1S/C5H5NO2S/c7-5(8)3-4-1-2-9-6-4/h1-2H,3H2,(H,7,8)
    • InChI Key: OHEYDQQAGOMBJA-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC(=O)O)=N1

Computed Properties

  • Exact Mass: 143.00400
  • Monoisotopic Mass: 143.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.43000
  • LogP: 0.77020

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